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Compound of Interest

Compound Name: PK 11195

Cat. No.: B1678501

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. This guide provides essential information and step-by-step
procedures for the proper disposal of PK 11195, a selective ligand for the peripheral
benzodiazepine receptor (PBR), also known as the translocator protein (TSPO). Adherence to
these guidelines is paramount to minimize risks to personnel and the environment.

Key Safety and Handling Information

Before proceeding with disposal, it is crucial to be aware of the fundamental properties and
handling requirements for PK 11195.
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Property Value Source

1-(2-Chlorophenyl)-N-methyl-
Chemical Name N-(1-methylpropyl)-3- [1]

isoquinolinecarboxamide

Molecular Formula C21H21CIN20 [1]
Molecular Weight 352.86 g/mol [1]
Form Solid [2]
Solubility Soluble in DMSO and ethanol [1]

Store at room temperature.
Storage Solutions can be stored at [11[3]

-20°C for up to one month.

Safety Precautions:

This material should be considered hazardous.[3]

Avoid ingestion, inhalation, and contact with eyes and skin.[3]

Always wash hands thoroughly after handling.[3]

Consult the complete Safety Data Sheet (SDS) provided by your institution before use.[3]

Step-by-Step Disposal Protocol

The proper disposal of PK 11195, as with any laboratory chemical, must be conducted in
accordance with institutional and local regulations. The following is a general procedural
workflow based on safety data sheet recommendations and standard laboratory practices.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves, when handling PK 11195 waste.

2. Waste Segregation:
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e Solid Waste: Collect any unused or expired solid PK 11195 in a clearly labeled, sealed
container designated for chemical waste.

e Liquid Waste: Solutions containing PK 11195 should be collected in a separate, sealed, and
clearly labeled container for liquid chemical waste. Do not mix with other incompatible waste
streams.

o Contaminated Materials: Any materials that have come into contact with PK 11195, such as
pipette tips, vials, and absorbent materials, should be disposed of as contaminated solid
waste in a designated, labeled container.

3. Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "PK 11195" or "1-(2-Chlorophenyl)-N-methyl-N-(1-methylpropyl)-3-
isoquinolinecarboxamide." Include any other information required by your institution's
environmental health and safety (EHS) department.

4. Storage of Waste:

o Store sealed waste containers in a designated and secure hazardous waste accumulation
area. This area should be well-ventilated and away from general laboratory traffic.

5. Prohibited Disposal Methods:

e Crucially, do not empty PK 11195 or its solutions into drains or the aquatic environment.[4]
This is a critical step to prevent environmental contamination.

6. Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's EHS department or a
licensed chemical waste disposal contractor. Waste disposal must be carried out in
accordance with official state and local regulations.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of PK 11195.
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Caption: Logical workflow for the safe disposal of PK 11195 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and
compliant disposal of PK 11195, fostering a secure research environment and upholding their
commitment to environmental stewardship. Always prioritize safety and consult your
institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. merckmillipore.com [merckmillipore.com]

e 2. PK11195 [sigmaaldrich.com]

» 3. cdn.caymanchem.com [cdn.caymanchem.com]
e 4. sceti.co.jp [sceti.co.jp]

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of PK 11195].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678501#pk-11195-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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